molecular formula C7H5ClN2S B8577250 5-Chloro-2-isothiocyanato-4-methylpyridine

5-Chloro-2-isothiocyanato-4-methylpyridine

Cat. No. B8577250
M. Wt: 184.65 g/mol
InChI Key: UNAQXMQWXKKBEK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-Chloro-2-isothiocyanato-4-methylpyridine is a useful research compound. Its molecular formula is C7H5ClN2S and its molecular weight is 184.65 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5-Chloro-2-isothiocyanato-4-methylpyridine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-Chloro-2-isothiocyanato-4-methylpyridine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

5-Chloro-2-isothiocyanato-4-methylpyridine

Molecular Formula

C7H5ClN2S

Molecular Weight

184.65 g/mol

IUPAC Name

5-chloro-2-isothiocyanato-4-methylpyridine

InChI

InChI=1S/C7H5ClN2S/c1-5-2-7(10-4-11)9-3-6(5)8/h2-3H,1H3

InChI Key

UNAQXMQWXKKBEK-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=NC=C1Cl)N=C=S

Origin of Product

United States

Synthesis routes and methods

Procedure details

To 5-chloro-4-methylpyridin-2-amine (0.41 g, 2.88 mmol) in dichloromethane (25 mL) was added 1,1′-thiocarbonyldipyridin-2(1H)-one (0.70 g, 3.0 mmol). The reaction was stirred at 40° C. for 3 hours. The reaction was cooled to room temperature. The crude mixture was purified by chromatography (Biotage: 25-100% ethyl acetate/hexane) to yield 5-chloro-2-isothiocyanato-4-methylpyridine (0.45 g, 2.44 mmol, 85% yield). 1H NMR (500 MHz, DMSO-D6) δ ppm 8.45 (s, 1 H), 7.47 (s, 1 H), 2.37 (s, 3 H). LC/MS RT=2.79; [M+H]+=184.9.
Quantity
0.41 g
Type
reactant
Reaction Step One
Quantity
0.7 g
Type
reactant
Reaction Step One
Quantity
25 mL
Type
solvent
Reaction Step One

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.